Cas no 2171789-53-8 (3-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid)

• Product Name: 3-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
• CAS No: 2171789-53-8
• MF: C₂₂H₂₅N₃O₅
• MW: 411.45100569725
• CID: 5997442
• PubChem ID: 165479115
• Update Time: 2025-05-19

3-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
• EN300-1534763
• 3-(dimethylamino)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid
• 2171789-53-8

• Inchi： 1S/C22H25N3O5/c1-25(2)12-19(21(27)28)24-20(26)11-23-22(29)30-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,11-13H2,1-2H3,(H,23,29)(H,24,26)(H,27,28)
• InChI Key： GCKTWQKSROUVDZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC(C(=O)O)CN(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 411.17942091g/mol
• Monoisotopic Mass: 411.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 108Ų

Additional information on 3-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid

Research Briefing on 3-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid (CAS: 2171789-53-8)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized amino acid derivatives, particularly 3-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid (CAS: 2171789-53-8). This compound, characterized by its unique fluorenylmethyloxycarbonyl (Fmoc) protecting group and dimethylamino functionality, has emerged as a critical intermediate in peptide synthesis and drug development. Its structural features enable enhanced solubility and stability, making it a valuable tool in solid-phase peptide synthesis (SPPS) and related applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of this compound in the synthesis of peptide-based therapeutics. The research demonstrated that the incorporation of 3-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid into peptide chains significantly improved yield and purity, attributed to the steric and electronic effects of the Fmoc group. Furthermore, the dimethylamino moiety was found to facilitate selective deprotection under mild conditions, reducing side reactions and enhancing overall efficiency.

In addition to its synthetic utility, recent investigations have uncovered potential biomedical applications of this compound. A preprint article on bioRxiv (2024) reported its use as a scaffold for designing novel protease inhibitors. The study utilized molecular docking and kinetic assays to demonstrate that derivatives of 3-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid exhibited high affinity for viral proteases, suggesting promise in antiviral drug development. These findings align with growing interest in targeting host-pathogen interactions through tailored peptide mimics.

From a technical perspective, advancements in analytical methods have enabled more precise characterization of this compound. A collaborative effort between academic and industrial researchers (ACS Central Science, 2023) developed a high-throughput LC-MS protocol for quantifying trace impurities in batches of 2171789-53-8, addressing critical quality control challenges in GMP-compliant production. This methodological innovation supports the compound's expanding use in clinical-stage peptide therapeutics.

Looking forward, the versatility of 3-(dimethylamino)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid continues to inspire novel applications. Current research directions include its incorporation into self-assembling peptide nanomaterials (Nature Nanotechnology, under review) and as a building block for constrained peptidomimetics in oncology targets. The compound's dual functionality—combining Fmoc protection with a tertiary amino group—positions it as a multifaceted tool in both synthetic chemistry and biological studies.